Zirconium, dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]-

Specification

• CAS No.: 12109-71-6
• Molecular Formula: C12H14Cl2Zr
• Molecular Weight: 320.37 g/mol
• IUPAC Name: dichlorozirconium(2+);5-methylcyclopenta-1,3-diene
• Standard InChI: InChI=1S/2C6H7.2ClH.Zr/c2*1-6-4-2-3-5-6;;;/h2*2-5H,1H3;2*1H;/q2*-1;;;+4/p-2
• Standard InChI Key: ZUYRMIQFRZTNFG-UHFFFAOYSA-L
• SMILES: C[C-]1C=CC=C1.C[C-]1C=CC=C1.Cl[Zr+2]Cl
• Canonical SMILES: C[C-]1C=CC=C1.C[C-]1C=CC=C1.Cl[Zr+2]Cl

Introduction

Basic Identification and Structure

Zirconium, dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]- is an organozirconium compound featuring a zirconium center coordinated to two methylcyclopentadienyl ligands and two chloride ions. The compound is characterized by a "sandwich" structure typical of metallocenes, where the cyclopentadienyl rings coordinate to the metal center through π-bonding interactions.

Fundamental Properties

The compound has several identifying characteristics and descriptors as outlined in Table 1.
Table 1: Basic Identification Properties

Chemical Identifiers

For the purposes of database cataloging and chemical information systems, the compound is associated with several standardized identifiers as shown in Table 2.
Table 2: Chemical Identifiers

Identifier Type	Value
InChI	InChI=1S/2C6H7.2ClH.Zr/c21-6-4-2-3-5-6;;;/h22-5H,1H3;21H;/q2-1;;;+4/p-2
InChIKey	ZUYRMIQFRZTNFG-UHFFFAOYSA-L
SMILES	C[C-]1C=CC=C1.C[C-]1C=CC=C1.Cl[Zr+2]Cl
These standardized identifiers are crucial for unambiguous identification of the compound in chemical databases and literature searches, ensuring proper referencing and data retrieval for research purposes.

Physical and Chemical Properties

The physical and chemical properties of zirconium, dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]- are essential to understanding its behavior in various applications and reaction environments.

Chemical Reactivity

The chemical behavior of bis(methylcyclopentadienyl)zirconium dichloride is influenced by several factors:

• Moisture sensitivity: The compound reacts with atmospheric moisture, necessitating handling under inert conditions

• Hydrolytic sensitivity: Rated as 4 (no reaction with water under neutral conditions), suggesting some stability in neutral aqueous environments

• Coordination chemistry: The zirconium center can undergo ligand exchange reactions, particularly with alkylating agents

• Redox behavior: Capable of participating in various electron transfer processes
  The compound's reactivity makes it particularly useful as a catalyst precursor, as it can be activated through various chemical transformations to form catalytically active species.

Synthesis and Preparation

The synthesis of zirconium, dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]- typically follows established methods for metallocene preparation.

General Synthetic Approach

The preparation of this compound generally involves the reaction of zirconium tetrachloride with the appropriate methylcyclopentadienyl salts, typically lithium or sodium methylcyclopentadienide. The general reaction can be represented as:
ZrCl4 + 2 M(C5H4Me) → (C5H4Me)2ZrCl2 + 2 MCl
where M represents an alkali metal (typically Li or Na).

Synthetic Variations

Several variations of this synthetic approach exist, depending on the specific requirements for purity and scale:

• Direct reaction of zirconium tetrachloride with methylcyclopentadienyl lithium in THF or diethyl ether

• Transmetallation reactions using other metal cyclopentadienides

• Ligand exchange from other zirconium precursors
  The synthesis is typically conducted under rigorously anhydrous conditions, often using Schlenk techniques or glove box environments to exclude moisture and oxygen.

Applications

Zirconium, dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]- finds significant applications in several areas, primarily due to its catalytic properties.

Catalytic Applications

The compound serves as an important catalyst precursor for various polymerization reactions:
Table 3: Major Catalytic Applications

Application	Description	Advantages
Olefin Polymerization	Catalyst for the polymerization of ethylene, propylene, and higher α-olefins	High activity, stereoselectivity control
Copolymerization	Production of olefin copolymers with controlled composition	Versatility in producing various copolymer compositions
Living Polymerization	Controlled molecular weight distribution polymers	Narrow polydispersity, controlled architecture
Specialty Polymers	Production of polyalphaolefins for specialty applications	Tailored properties for specific end uses
When activated with appropriate co-catalysts, typically aluminoxanes like methylaluminoxane (MAO) or boron-based activators, this zirconium complex becomes a highly active catalyst for olefin polymerization.

Industrial Relevance

In industrial settings, this compound contributes to the production of several commercially important materials:

• Polyethylene with controlled branching

• Isotactic and syndiotactic polypropylene

• Elastomeric polyolefins

• Specialty waxes and lubricants
  A specific industrial application involves its use in the production of liquid polyalphaolefins, which serve as base fluids for synthetic lubricants. In one patented process, this catalyst demonstrated efficient production of olefin polymers with controlled molecular weight distribution.

Comparative Analysis

To better understand the position of zirconium, dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]- among related compounds, a comparative analysis is valuable.

Comparison with Related Metallocene Complexes

Table 4: Comparison of Related Zirconium Complexes

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Differences
Bis(methylcyclopentadienyl)zirconium dichloride	C12H14Cl2Zr	320.37	Methyl substituents on Cp rings
Bis(cyclopentadienyl)zirconium dichloride (Zirconocene dichloride)	C10H10Cl2Zr	292.32	No substituents on Cp rings
Bis(tetramethylcyclopentadienyl)zirconium dichloride	C18H26Cl2Zr	404.50	Four methyl groups on each Cp ring
Bis(indenyl)zirconium dichloride	C18H14Cl2Zr	392.40	Fused benzene rings on cyclopentadienyl
The presence of methyl substituents on the cyclopentadienyl rings affects both the steric and electronic properties of the complex, influencing its catalytic behavior. Compared to unsubstituted zirconocene dichloride, the methyl groups provide additional electron density to the metal center while also creating moderate steric hindrance, factors that can be advantageous in certain catalytic applications.

Structure-Property Relationships

The structural features of zirconium, dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]- directly influence its properties:

Parameter	Classification/Value
Hazard Codes	C (Corrosive)
Risk Statements	R15 (Contact with water liberates extremely flammable gases)
	R34 (Causes burns)
Safety Statements	S26 (In case of contact with eyes, rinse immediately with plenty of water and seek medical advice)
	S27 (Take off immediately all contaminated clothing)
	S36/37/39 (Wear suitable protective clothing, gloves and eye/face protection)
	S45 (In case of accident or if you feel unwell, seek medical advice immediately)
UN Identification	UN 3261 8/PG 3
Hazard Class	8
Packing Group	III
WGK Germany	3 (Severe hazard to waters)
These classifications indicate that the compound requires careful handling procedures, particularly with respect to moisture exposure and potential corrosive effects.

Research Developments

Research involving zirconium, dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]- continues to advance our understanding of its properties and applications.

Recent Research Findings

Recent studies have explored various aspects of this compound:

• Catalyst optimization for specific polymerization processes

• Structure-activity relationships in olefin polymerization

• Development of supported catalyst systems for heterogeneous applications

• Investigation of the compound's role in copolymerization reactions
  These research efforts have contributed to a deeper understanding of the compound's behavior and potential applications beyond traditional polyolefin synthesis.

Patent Literature

The compound has been featured in several patent applications, highlighting its industrial relevance:

• Methods for producing olefin polymers with controlled properties

• Processes for liquid polyalphaolefin production

• Catalyst systems combining this compound with various cocatalysts

• Polymerization processes under specific reaction conditions
  These patents underscore the continued commercial interest in this compound as a catalyst precursor for various industrial processes.